Cas no 287476-21-5 (Thiourea-15N2 (9CI))

• Product Name: Thiourea-15N2 (9CI)
• CAS No: 287476-21-5
• MF: CH₄N₂S
• MW: 78.1076765060425
• CID: 248756
• PubChem ID: 11400723
• Update Time: 2025-04-19

Thiourea-15N2 (9CI) Chemical and Physical Properties

Names and Identifiers

• Thiourea-15N2 (9CI)
• (15N2)thiourea
• Thiourea-15N2, 98 atom % 15N
• Thiourea-15N2
• DTXSID20464620
• J-017247
• bis(15N)(azanyl)methanethione
• 287476-21-5
• Thiourea-1?N2
• 98 atom % 1?N

• Inchi： 1S/CH4N2S/c2-1(3)4/h(H4,2,3,4)/i2+1,3+1
• InChI Key： UMGDCJDMYOKAJW-SUEIGJEOSA-N
• SMILES： S=C([15NH2])[15NH2]

Computed Properties

• Exact Mass: 78.00358910g/mol
• Monoisotopic Mass: 78.00358910g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 29
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.8
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Color/Form: White crystalline solid
• Density: 1.326
• Melting Point: 170-176 °C(lit.)
• Refractive Index: 1.654
• Solubility: Not determined

Thiourea-15N2 (9CI) Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-40-51/53-63
• Safety Instruction： 36/37-61
• RTECS：YU2800000
• Hazardous Material Identification：
• Risk Phrases：22-40-51/53-63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas Thioureas
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas